Cas no 2248355-99-7 (2-{[(Tert-butoxy)carbonyl](6-methylpyridin-2-yl)amino}acetic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl](6-methylpyridin-2-yl)amino}acetic acid
• CAS No: 2248355-99-7
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 5965978
• PubChem ID: 66717425
• Update Time: 2025-07-21

2-{[(Tert-butoxy)carbonyl](6-methylpyridin-2-yl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2248355-99-7
• 2-[(2-methylpropan-2-yl)oxycarbonyl-(6-methylpyridin-2-yl)amino]acetic acid
• EN300-6509458
• 2-{[(tert-butoxy)carbonyl](6-methylpyridin-2-yl)amino}acetic acid
• SCHEMBL533622
• 2-{[(Tert-butoxy)carbonyl](6-methylpyridin-2-yl)amino}acetic acid

• Inchi： 1S/C13H18N2O4/c1-9-6-5-7-10(14-9)15(8-11(16)17)12(18)19-13(2,3)4/h5-7H,8H2,1-4H3,(H,16,17)
• InChI Key： UFRYQGXLOFXZTD-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)C1C=CC=C(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-{[(Tert-butoxy)carbonyl](6-methylpyridin-2-yl)amino}acetic acid

Research Briefing on 2-{[(Tert-butoxy)carbonyl](6-methylpyridin-2-yl)amino}acetic acid (CAS: 2248355-99-7)

The compound 2-{[(Tert-butoxy)carbonyl](6-methylpyridin-2-yl)amino}acetic acid (CAS: 2248355-99-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its tert-butoxycarbonyl (Boc) protected amino acid derivative, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and peptide-based therapeutics.

One of the key areas of research involving this compound is its role as a building block for the synthesis of peptidomimetics. Peptidomimetics are synthetic molecules designed to mimic the structure and function of natural peptides, offering enhanced stability and bioavailability. The Boc-protected amino acid moiety in 2-{[(Tert-butoxy)carbonyl](6-methylpyridin-2-yl)amino}acetic acid provides a critical handle for further chemical modifications, enabling the creation of diverse molecular architectures with tailored biological activities.

Recent publications have highlighted the utility of this compound in the development of inhibitors targeting specific enzymes, such as kinases and proteases. For instance, a 2023 study demonstrated its incorporation into a series of small-molecule inhibitors designed to modulate the activity of a kinase implicated in inflammatory diseases. The study reported promising in vitro results, with the derived compounds exhibiting potent inhibitory effects and favorable selectivity profiles. These findings underscore the potential of 2-{[(Tert-butoxy)carbonyl](6-methylpyridin-2-yl)amino}acetic acid as a valuable scaffold in medicinal chemistry.

Another notable application of this compound is in the field of peptide-based drug delivery systems. Researchers have utilized its structural features to enhance the pharmacokinetic properties of therapeutic peptides. By conjugating the Boc-protected amino acid to peptide sequences, scientists have achieved improved cellular uptake and prolonged circulation times in preclinical models. This approach holds promise for the development of next-generation peptide therapeutics with enhanced efficacy and reduced side effects.

In addition to its applications in drug discovery, 2-{[(Tert-butoxy)carbonyl](6-methylpyridin-2-yl)amino}acetic acid has also been investigated for its potential in chemical biology tools. For example, it has been employed as a linker in the synthesis of activity-based probes (ABPs) for profiling enzyme activities in complex biological samples. These probes enable the real-time monitoring of enzymatic processes, providing valuable insights into disease mechanisms and facilitating the identification of new therapeutic targets.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with some studies reporting successful scale-up protocols using flow chemistry techniques. These developments are expected to facilitate broader adoption of 2-{[(Tert-butoxy)carbonyl](6-methylpyridin-2-yl)amino}acetic acid in both academic and industrial settings.

In conclusion, 2-{[(Tert-butoxy)carbonyl](6-methylpyridin-2-yl)amino}acetic acid (CAS: 2248355-99-7) represents a promising intermediate with diverse applications in medicinal chemistry and chemical biology. Ongoing research continues to uncover new opportunities for this compound, particularly in the design of enzyme inhibitors and peptide-based therapeutics. Future studies are likely to explore its potential in additional therapeutic areas, further solidifying its role as a valuable tool in drug discovery.